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Compound of Interest

Compound Name: Acoforestinine

Cat. No.: B10818383 Get Quote

CAS Number: 110011-77-3 Molecular Formula: C₃₅H₅₁NO₁₀ Molecular Weight: 645.78 g/mol

Summary
Acoforestinine is a complex diterpenoid alkaloid that has been isolated from Aconitum

handelianum, a plant belonging to the Ranunculaceae family.[1][2] Despite its documented

isolation, Acoforestinine remains a largely uncharacterized compound within the scientific

literature. Extensive searches for detailed experimental data, biological activity, and

mechanistic studies have yielded no specific information for this particular molecule. This guide

summarizes the available structural information for Acoforestinine and provides a general

overview of the known biological activities of related diterpenoid alkaloids from the Aconitum

genus. It is crucial to note that the activities described for related compounds may not be

representative of Acoforestinine's biological profile.

Physicochemical Data
Currently, there is a significant lack of publicly available, experimentally determined

physicochemical data for Acoforestinine. The information is limited to its molecular formula

and weight.

Property Value Source

CAS Number 110011-77-3 [1][2]

Molecular Formula C₃₅H₅₁NO₁₀ [1]

Molecular Weight 645.78 g/mol
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Biological Activity and Context
There is no specific biological activity data available for Acoforestinine in the public domain.

However, Acoforestinine belongs to the class of diterpenoid alkaloids, which are characteristic

constituents of the Aconitum genus. Alkaloids from Aconitum handelianum, the source of

Acoforestinine, have been investigated for their antioxidant properties.

In general, diterpenoid alkaloids from Aconitum species are known to exhibit a wide range of

potent biological activities, including:

Analgesic and Anti-inflammatory Effects: Many diterpenoid alkaloids are known for their pain-

relieving and anti-inflammatory properties.

Neurological Effects: These compounds can have significant effects on the central and

peripheral nervous systems. Some diterpenoid alkaloids interact with neuronal nicotinic

acetylcholine receptors (nAChRs) and sodium channels.

Cardiotoxicity:Aconitum alkaloids are famously cardiotoxic at higher doses, an activity also

mediated through interaction with sodium channels.

Given the absence of specific data for Acoforestinine, it is impossible to attribute any of these

activities to the compound. The potential for significant toxicity, a hallmark of this class of

alkaloids, should be assumed until proven otherwise.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, or biological evaluation of

Acoforestinine are not available in the accessible scientific literature. The initial isolation was

described in a 2009 publication in the "Zhongguo Zhong Yao Za Zhi" (Chinese Journal of

Traditional and Modern Medicine), but the full text providing methodological details is not widely

available.

Signaling Pathways
There is no information regarding any signaling pathways that may be modulated by

Acoforestinine. Research on related diterpenoid alkaloids suggests potential interactions with
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ion channels, which are key components of numerous signaling cascades, but this remains

speculative for Acoforestinine.

Logical Relationships and Workflows
Due to the lack of experimental data, it is not possible to construct any diagrams illustrating

signaling pathways, experimental workflows, or logical relationships for Acoforestinine. Any

such visualization would be purely hypothetical and not based on scientific evidence. For

illustrative purposes, a generalized workflow for the isolation and characterization of a novel

natural product is presented below.
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Generalized Natural Product Discovery Workflow
Plant Material Collection

(e.g., Aconitum handelianum)

Extraction and Fractionation

Chromatographic Separation
(e.g., HPLC, Column Chromatography)

Isolation of Pure Compound
(Acoforestinine)

Structural Elucidation
(NMR, MS)

Biological Screening
(e.g., Cytotoxicity, Receptor Binding)

Hit Identification

Mechanism of Action Studies

Lead Optimization

Preclinical Development

Click to download full resolution via product page

Caption: Generalized workflow for natural product discovery.
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Conclusion
Acoforestinine, with CAS number 110011-77-3, is a diterpenoid alkaloid of significant

structural complexity that has been isolated from Aconitum handelianum. Beyond this initial

report, there is a profound lack of scientific data regarding its physicochemical properties,

biological activities, and mechanism of action. This absence of information precludes the

development of a detailed technical guide as requested. The scientific community would

require substantial de novo research to characterize this molecule and understand its potential

pharmacological profile. Researchers interested in this compound should approach it with

caution, given the known toxicity of related alkaloids from the Aconitum genus.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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